Cas no 78131-30-3 (4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid
• CAS No: 78131-30-3
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• MDL: MFCD09909485
• CID: 5249865
• PubChem ID: 13100840
• Update Time: 2025-10-19

4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxycarbonylamino)-3-(4-chlorophenyl)butanoic acid
• Boc-Baclofen
• 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid

• MDL： MFCD09909485
• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(20)17-9-11(8-13(18)19)10-4-6-12(16)7-5-10/h4-7,11H,8-9H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： CKEIMCIEKVQSSN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C1=CC=C(Cl)C=C1)CNC(OC(C)(C)C)=O

Additional information on 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid

4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid: A Comprehensive Overview

4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid (CAS No. 78131-30-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as Cbz-Cl-Phe-β-OH, is a derivative of phenylalanine, a naturally occurring amino acid. Its structure incorporates a tert-butoxycarbonyl (Cbz) protecting group, a chlorine-substituted phenyl ring, and a carboxylic acid moiety, making it a versatile molecule with potential applications in drug design and synthesis.

The synthesis of 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid typically involves multi-step organic reactions. The starting material is often phenylalanine, which undergoes protection of the amino group using di-tert-butyl dicarbonate (Boc anhydride). Subsequent steps may include substitution reactions to introduce the chlorine atom on the aromatic ring and further functionalization to achieve the desired structure. The compound's stability and reactivity make it suitable for various chemical transformations, including coupling reactions and peptide synthesis.

Recent studies have highlighted the potential of Cbz-Cl-Phe-β-OH in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of peptide-based therapeutics. The presence of the Cbz group allows for controlled deprotection under mild conditions, which is advantageous in medicinal chemistry. Additionally, the chlorine substituent on the phenyl ring introduces electronic effects that can modulate the compound's interactions with biological targets.

One area of active research involves the evaluation of 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid as a precursor for anti-cancer agents. By incorporating this compound into peptide conjugates or small molecule inhibitors, scientists aim to target specific oncogenic pathways. Preclinical studies have demonstrated promising results in terms of bioavailability and efficacy, although further investigations are needed to establish its therapeutic potential fully.

In addition to its pharmacological applications, Cbz-Cl-Phe-β-OH has been utilized in academic research to study fundamental aspects of organic chemistry. For instance, its reactivity under different reaction conditions has provided insights into stereochemical outcomes and catalytic mechanisms. Such studies not only advance our understanding of chemical transformations but also pave the way for innovative synthetic strategies.

The compound's structural features also make it an attractive candidate for exploring enzyme-catalyzed reactions. The tert-butoxycarbonyl group serves as a sensitive leaving group, enabling selective modifications under enzymatic control. This property has been leveraged in green chemistry initiatives, where biocatalysts are employed to achieve sustainable synthesis pathways.

From an analytical standpoint, 4-{(tert-butoxy)carbonylamino}-3-(4-chlorophenyl)butanoic acid has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm its purity and structural integrity, which are critical for both research and industrial applications.

In conclusion, Cbz-Cl-Phe-β-OH stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in chemical methodology, positions it as a key player in advancing scientific research and therapeutic development.